Cas no 6029-25-0 (2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide)

• Product Name: 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide
• CAS No: 6029-25-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD10008691
• CID: 1619423
• PubChem ID: 21398420
• Update Time: 2025-10-30

2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide
• 2,4-dichloro-N-[4-[(2-hydroxybenzoyl)amino]phenyl]benzamide
• 8a-phenyl-octahydropyrrolo[1,2-a]pyrimidin-6-one
• EN300-6526811
• Z1509147654
• MFCD10008691
• SCHEMBL11754004
• AKOS005256290
• 8a-phenyl-1,2,3,4,7,8-hexahydropyrrolo[1,2-a]pyrimidin-6-one
• 6029-25-0
• 8A-PHENYL-HEXAHYDROPYRROLO[1,2-A]PYRIMIDIN-6-ONE
• 8a-phenylhexahydropyrrolo[1,2-a]pyrimidin-6(2H)-one

• MDL： MFCD10008691
• Inchi： 1S/C13H16N2O/c16-12-7-8-13(11-5-2-1-3-6-11)14-9-4-10-15(12)13/h1-3,5-6,14H,4,7-10H2
• InChI Key： VXKUXARBYXJFRT-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C3C=CC=CC=3)NCCCN21

Computed Properties

• Exact Mass: 400.03832
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 78.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide

Compound CAS No. 6029-25-0: 2,4-Dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide

The compound with CAS No. 6029-25-0, commonly referred to as 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a benzamide backbone with specific substituents that confer unique chemical and physical properties.

2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide exhibits a diverse range of physical and chemical properties that make it an attractive candidate for advanced research and industrial applications. Recent studies have highlighted its potential in the development of novel materials for electronic devices, as well as its role in the synthesis of bioactive compounds with therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the production of 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide. These advancements have significantly improved the efficiency of the synthesis process, making it more accessible for large-scale production.

In terms of applications, 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide has shown promise in the field of pharmacology. Its ability to interact with specific biological targets has been extensively studied, leading to potential applications in the development of drugs targeting various diseases. For instance, recent research has demonstrated its potential as a modulator of key enzymes involved in metabolic disorders and inflammatory conditions.

Moreover, the compound's unique electronic properties have made it a valuable component in the development of advanced materials. Its ability to form stable complexes with metal ions has been leveraged in the creation of novel catalysts and sensors. These materials exhibit enhanced performance in catalytic reactions and sensing applications, making them highly sought after in both academic and industrial settings.

The latest research on 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide has also explored its environmental impact and biodegradability. Studies have shown that under specific conditions, the compound can undergo controlled degradation, reducing its environmental footprint. This finding is particularly significant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, CAS No. 6029-25-0, or 2,4-dichloro-N-{4-[(2-hydroxybenzoyl)amino]phenyl}benzamide, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique chemical structure and properties continue to drive innovative research and development efforts, positioning it as a key player in the advancement of modern chemistry and materials science.